![molecular formula C10H17NO3 B2723276 Methyl 2-(4-acetylpiperidin-1-yl)acetate CAS No. 1340113-79-2](/img/structure/B2723276.png)
Methyl 2-(4-acetylpiperidin-1-yl)acetate
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Overview
Description
“Methyl 2-(4-acetylpiperidin-1-yl)acetate” is a chemical compound with the CAS Number: 1340113-79-2 . It has a molecular weight of 199.25 . The IUPAC name for this compound is methyl (4-acetyl-1-piperidinyl)acetate .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, piperidine derivatives, which this compound is a part of, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms . This structure is a key component in many pharmaceutical compounds .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” were not found, it’s worth noting that piperidine derivatives are known to undergo a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 199.25 . Further physical and chemical properties were not found in the search results.Scientific Research Applications
Production and Application in Chemical Syntheses
Phenylacetic Acid Derivatives : A study identified phenylacetic acid derivatives produced by Curvularia lunata, which include compounds related structurally to Methyl 2-(4-acetylpiperidin-1-yl)acetate. These compounds were studied for antimicrobial and antioxidant activities, with specific derivatives showing inhibitory effects on bacterial growth (Varma et al., 2006).
Piperidine Alkaloids : Research into the synthesis of piperidine alkaloids from ladybird beetles emphasizes the chemical's relevance in synthesizing biologically active compounds. This research underscores the synthetic versatility of piperidine derivatives in producing optically pure alkaloids (Kubizna et al., 2010).
Chemical Structure and Analysis
- Studies on compounds structurally related to this compound have been conducted to understand their molecular and solid-state structures, showcasing the importance of such compounds in the field of molecular chemistry and materials science (Tomaščiková et al., 2008).
Biomedical Research Applications
- In biomedical research, derivatives of this compound, such as N-[11C]methylpiperidin-4-yl acetate, have been utilized in positron emission tomography (PET) studies to measure acetylcholinesterase (AChE) activity in the human brain. This highlights its application in neurological research and potential for diagnosing and understanding neurodegenerative diseases (Nagatsuka et al., 2001).
Future Directions
Piperidine derivatives, including “Methyl 2-(4-acetylpiperidin-1-yl)acetate”, are a significant area of research in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests a future direction of improving and discovering new synthesis methods for such compounds.
properties
IUPAC Name |
methyl 2-(4-acetylpiperidin-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-8(12)9-3-5-11(6-4-9)7-10(13)14-2/h9H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XERGTWLNIAANRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CCN(CC1)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1340113-79-2 |
Source
|
Record name | methyl 2-(4-acetylpiperidin-1-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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